Cas no 859523-84-5 (1-4-(cyclopentylamino)piperidin-1-ylethan-1-one)

• Product Name: 1-4-(cyclopentylamino)piperidin-1-ylethan-1-one
• CAS No: 859523-84-5
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5729837
• PubChem ID: 43222863
• Update Time: 2025-10-30

1-4-(cyclopentylamino)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS009005817
• 1-[4-(Cyclopentylamino)-1-piperidinyl]ethanone
• DTXSID901246335
• 1-[4-(cyclopentylamino)piperidino]-1-ethanone
• 1-[4-(cyclopentylamino)piperidin-1-yl]ethanone
• SCHEMBL1001670
• F1967-9382
• 1-[4-(cyclopentylamino)piperidin-1-yl]ethan-1-one
• 859523-84-5
• 1-4-(cyclopentylamino)piperidin-1-ylethan-1-one

• Inchi： 1S/C12H22N2O/c1-10(15)14-8-6-12(7-9-14)13-11-4-2-3-5-11/h11-13H,2-9H2,1H3
• InChI Key： BJYDOPDMTQGBII-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(CC1)NC1CCCC1

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-4-(cyclopentylamino)piperidin-1-ylethan-1-one

1-4-(Cyclopentylamino)piperidin-1-ylethan-1-one: A Comprehensive Overview

The compound with CAS No. 859523-84-5, known as 1-4-(cyclopentylamino)piperidin-1-ylethan-1-one, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of cyclic ketones and features a piperidine ring substituted with a cyclopentylamino group. The cyclopentylamino moiety introduces unique steric and electronic properties, while the piperidine ring contributes to the molecule's rigidity and potential for hydrogen bonding. The ethanone group further enhances the molecule's reactivity and bioavailability.

Recent studies have highlighted the potential of 1-4-(cyclopentylamino)piperidin-1-ylethan-1-one as a promising candidate in drug discovery. Researchers have explored its role as a modulator of various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The compound's ability to interact with these targets has been attributed to its unique structural features, particularly the cyclopentylamino group, which facilitates receptor binding through hydrophobic interactions and hydrogen bonding.

One of the most notable advancements in the study of this compound involves its application in pain management. Preclinical trials have demonstrated that 1-4-(cyclopentylamino)piperidin-1-ylethan-1-one exhibits potent analgesic properties, potentially through its interaction with opioid receptors. This finding has sparked interest in its development as a novel analgesic agent with reduced side effects compared to traditional opioids.

In addition to its pharmacological applications, the synthesis of 1-4-(cyclopentylamino)piperidin-1-ylethan-1-one has been optimized through innovative chemical methodologies. Researchers have employed catalytic asymmetric synthesis to enhance the enantioselectivity of the molecule, which is crucial for its therapeutic efficacy. This approach not only improves the yield but also reduces environmental impact, aligning with current green chemistry principles.

The structural versatility of this compound also extends to its application in agrochemicals. Studies have shown that 1-4-(cyclopentylamino)piperidin-1-ylethan-1-one possesses insecticidal properties, making it a potential candidate for developing eco-friendly pesticides. Its ability to disrupt insect neurotransmitter systems without significant toxicity to mammals highlights its potential in sustainable agriculture.

Furthermore, computational modeling has played a pivotal role in understanding the molecular interactions of 1-cyclopentylaminopiperidinone (another name for this compound). Advanced docking studies have revealed key residues on target proteins that are critical for binding affinity, providing insights into structure-based drug design strategies.

Despite its promising prospects, further research is required to fully elucidate the mechanisms underlying its biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its progression from preclinical studies to clinical trials.

In conclusion, CAS No. 859523-84-5, or 1-cyclopentylaminopiperidinone, represents a significant advancement in organic synthesis and drug discovery. Its unique structural features, coupled with emerging research findings, position it as a versatile compound with applications across multiple therapeutic areas. As scientific understanding continues to evolve, this compound holds immense potential for addressing unmet medical needs while adhering to environmentally responsible practices.